LDN 193189 dihydrochloride
LDN 193189 dihydrochloride
Potent and selective ALK2 and ALK3 inhibitor (IC50 values are 5 and 30 nM, respectively); inhibits BMP4-mediated Smad1/5/8 activation. Exhibits >200-fold selectivity for BMP signaling over TGF-β signaling. Also exhibits selectivity over AMPK, PDGFR and MAPK signaling. Promotes neural induction of hPSCs in combination with SB 431542.
Brand Name:
Vulcanchem
CAS No.:
1435934-00-1
VCID:
VC0005189
InChI:
InChI=1S/C25H22N6.2ClH/c1-2-4-24-22(3-1)21(9-10-27-24)23-16-29-31-17-19(15-28-25(23)31)18-5-7-20(8-6-18)30-13-11-26-12-14-30;;/h1-10,15-17,26H,11-14H2;2*1H
SMILES:
C1CN(CCN1)C2=CC=C(C=C2)C3=CN4C(=C(C=N4)C5=CC=NC6=CC=CC=C56)N=C3.Cl.Cl
Molecular Formula:
C25H24Cl2N6
Molecular Weight:
479.409
LDN 193189 dihydrochloride
CAS No.: 1435934-00-1
Inhibitors
VCID: VC0005189
Molecular Formula: C25H24Cl2N6
Molecular Weight: 479.409
| CAS No. | 1435934-00-1 |
|---|---|
| Product Name | LDN 193189 dihydrochloride |
| Molecular Formula | C25H24Cl2N6 |
| Molecular Weight | 479.409 |
| IUPAC Name | 4-[6-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidin-3-yl]quinoline;dihydrochloride |
| Standard InChI | InChI=1S/C25H22N6.2ClH/c1-2-4-24-22(3-1)21(9-10-27-24)23-16-29-31-17-19(15-28-25(23)31)18-5-7-20(8-6-18)30-13-11-26-12-14-30;;/h1-10,15-17,26H,11-14H2;2*1H |
| Standard InChIKey | CMQXLLAILGGLRV-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1)C2=CC=C(C=C2)C3=CN4C(=C(C=N4)C5=CC=NC6=CC=CC=C56)N=C3.Cl.Cl |
| Description | Potent and selective ALK2 and ALK3 inhibitor (IC50 values are 5 and 30 nM, respectively); inhibits BMP4-mediated Smad1/5/8 activation. Exhibits >200-fold selectivity for BMP signaling over TGF-β signaling. Also exhibits selectivity over AMPK, PDGFR and MAPK signaling. Promotes neural induction of hPSCs in combination with SB 431542. |
| Synonyms | 4-[6-[4-(1-Piperazinyl)phenyl]pyrazolo[1,5-a]pyrimidin-3-yl]quinoline dihydrochloride |
| PubChem Compound | 91900717 |
| Last Modified | Nov 11 2021 |
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